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Compound of Interest

Compound Name: Fensulfothion oxon

Cat. No.: B121163

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fensulfothion oxon is an organophosphate metabolite of the insecticide and nematicide
fensulfothion. The transformation from the parent compound involves the oxidative
desulfuration of the phosphorothioate group, a process that significantly alters its biological
activity. This technical guide provides an in-depth overview of the known physical and chemical
properties of fensulfothion oxon, intended to serve as a crucial resource for researchers,
scientists, and professionals in drug development and toxicology. Understanding these
properties is paramount for predicting its environmental fate, toxicological profile, and for the
development of analytical methods.

Chemical Identity
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Identifier Value

Chemical Name diethyl (4-methylsulfinylphenyl) phosphate

Dasanit O, O,0-Diethyl O-[p-
Synonyms (methylsulfinyl)phenyl] phosphate, Diethyl 4-
(methylsulfinyl)phenyl phosphate

CAS Number 6552-21-2
Molecular Formula C11H170sPS[1][2][3][4]]5]
Molecular Weight 292.29 g/mol [1][2][3]1[4]

Chemical Structure

Physical and Chemical Properties

Experimental data for many of the physical and chemical properties of fensulfothion oxon are
not readily available in the public domain. Safety data sheets for the compound often indicate
"no data available" for properties such as melting and boiling points[6]. Therefore, the following
table includes data for the parent compound, fensulfothion, for reference, clearly distinguishing
it from the limited data available for fensulfothion oxon.
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Fensulfothion (Parent

Property Fensulfothion Oxon
Compound)
Physical State Solid (Appearance)[6] Oily yellow or brown liquid[7][8]
Melting Point Data not available < 25 °C[9]
Boiling Point Data not available [193;8_141 "C at0.01 mmHgl7]
Water Solubility Data not available 1540 mg/L at 25 °C[7]
Density Data not available 1.202 g/cm3 at 20 °CJ[7]
Vapor Pressure Data not available 5 x 10> mmHg at 25 °C[7]

Experimental Protocols

The determination of the physicochemical properties of chemical substances is guided by
internationally recognized protocols, such as the OECD Guidelines for the Testing of
Chemicals. These guidelines provide standardized procedures to ensure the reliability and
comparability of data.

Determination of Melting Point/Melting Range (OECD
Test Guideline 102)

This guideline describes several methods for determining the melting point of a substance,
including the capillary tube method, hot-stage apparatus, and differential scanning calorimetry
(DSC)[10][11][12].

General Protocol (Capillary Method):
o Asmall, finely powdered sample of the substance is introduced into a capillary tube.
» The capillary tube is placed in a heated bath or block with a calibrated thermometer.

e The temperature is raised at a controlled rate.
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e The temperature at which the substance is observed to melt is recorded as the melting point.
For substances with a melting range, the temperatures at the beginning and end of melting
are recorded.

Determination of Boiling Point (OECD Test Guideline
103)

This guideline provides methods for determining the boiling point of liquids, such as the
ebulliometer method, the dynamic method, and the Siwoloboff method[1][13][14].

General Protocol (Dynamic Method):
e The vapor pressure of the substance is measured at various temperatures.

e The boiling point is the temperature at which the vapor pressure equals the standard
atmospheric pressure (101.3 kPa).

o Aplot of vapor pressure versus temperature is used to determine the boiling point accurately.

Determination of Water Solubility (OECD Test Guideline
105)

This guideline details the flask method and the column elution method for determining the
water solubility of substances[15][16][17][18][19].

General Protocol (Flask Method):

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant temperature for a sufficient period to reach equilibrium.

The solution is then centrifuged or filtered to remove undissolved substance.

The concentration of the substance in the aqueous solution is determined by a suitable
analytical method (e.g., chromatography).

Determination of Density (OECD Test Guideline 109)
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This guideline outlines methods for determining the density of liquids and solids, including the
use of a pycnometer, a hydrometer, and an oscillating densitometer[20][21][22][23][24].

General Protocol (Pycnometer Method for Solids):

The weight of a clean, dry pycnometer is determined.

A known weight of the solid substance is added to the pycnometer.

The pycnometer is filled with a liquid of known density in which the solid is insoluble.

The weight of the pycnometer containing the solid and the liquid is measured.

The density of the solid is calculated based on the weights and the known density of the
liquid.

Determination of Vapour Pressure (OECD Test Guideline
104)

This guideline describes several methods for determining vapor pressure, including the
dynamic method, static method, and the gas saturation method[2][25][26][27][28].

General Protocol (Static Method):

A small amount of the substance is introduced into a vacuum-tight apparatus.

The apparatus is evacuated and the substance is allowed to reach vapor pressure
equilibrium at a constant temperature.

The pressure exerted by the vapor is measured using a suitable pressure gauge.

Measurements are repeated at different temperatures to establish the vapor pressure curve.

Biological Activity and Signaling Pathways
Mechanism of Action: Acetylcholinesterase Inhibition

The primary mechanism of toxicity for fensulfothion oxon, like other organophosphates, is the
inhibition of the enzyme acetylcholinesterase (AChE). AChE is responsible for the hydrolysis of
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the neurotransmitter acetylcholine in synaptic clefts. Inhibition of AChE leads to an
accumulation of acetylcholine, resulting in overstimulation of cholinergic receptors and
subsequent neurotoxic effects.
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Acetylcholine

Hydrolyzed by

Inhibits

Fensulfothion Oxon Acetylcholinesterase (AChE)

Produges

Choline + Acetate
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Fensulfothion Oxon Sulfone (Water-soluble)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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